Cas no 1314663-87-0 (1-(2-chloro-4-methoxyphenyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(2-chloro-4-methoxyphenyl)cyclobutane-1-carboxylic acid
• CAS No: 1314663-87-0
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 6239454
• PubChem ID: 129955670
• Update Time: 2025-05-24

1-(2-chloro-4-methoxyphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-chloro-4-methoxyphenyl)cyclobutane-1-carboxylic acid
• 1314663-87-0
• EN300-1981921

• Inchi： 1S/C12H13ClO3/c1-16-8-3-4-9(10(13)7-8)12(11(14)15)5-2-6-12/h3-4,7H,2,5-6H2,1H3,(H,14,15)
• InChI Key： OZDWZSURPGRODE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(C(=O)O)CCC1)OC

Computed Properties

• Exact Mass: 240.0553220g/mol
• Monoisotopic Mass: 240.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(2-chloro-4-methoxyphenyl)cyclobutane-1-carboxylic acid

Research Update on 1-(2-chloro-4-methoxyphenyl)cyclobutane-1-carboxylic acid (CAS: 1314663-87-0)

1-(2-chloro-4-methoxyphenyl)cyclobutane-1-carboxylic acid (CAS: 1314663-87-0) is a cyclobutane derivative that has recently gained attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its pharmacological properties, synthetic pathways, and potential applications in treating inflammatory diseases and cancer.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory effects of 1-(2-chloro-4-methoxyphenyl)cyclobutane-1-carboxylic acid. The study demonstrated that this compound exhibits significant inhibitory activity against key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential as a lead compound for developing novel anti-inflammatory drugs with improved efficacy and reduced side effects compared to existing therapies.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the synthetic optimization of 1-(2-chloro-4-methoxyphenyl)cyclobutane-1-carboxylic acid. The researchers developed a scalable and efficient synthetic route, achieving a high yield and purity of the compound. This advancement is critical for its further development and large-scale production, facilitating its use in preclinical and clinical studies.

Additionally, computational studies have highlighted the drug-like properties of 1-(2-chloro-4-methoxyphenyl)cyclobutane-1-carboxylic acid. Molecular docking simulations revealed its strong binding affinity for several protein targets involved in cancer progression, such as kinases and transcription factors. These insights provide a foundation for future research aimed at optimizing its structure for enhanced potency and selectivity.

Despite these promising findings, challenges remain in the development of 1-(2-chloro-4-methoxyphenyl)cyclobutane-1-carboxylic acid as a therapeutic agent. Further in vivo studies are needed to evaluate its pharmacokinetics, toxicity, and efficacy in animal models. Moreover, structural modifications may be required to improve its metabolic stability and bioavailability.

In conclusion, 1-(2-chloro-4-methoxyphenyl)cyclobutane-1-carboxylic acid (CAS: 1314663-87-0) represents a promising candidate for drug development, with potential applications in inflammation and oncology. Continued research efforts are essential to fully unlock its therapeutic potential and translate these findings into clinical applications.